Cas no 834881-86-6 (2,4'-bipyridine-5-carbonitrile)

2,4'-Bipyridine-5-carbonitrile is a heterocyclic organic compound featuring a bipyridine backbone with a cyano substituent at the 5-position. This structure imparts versatile coordination properties, making it a valuable ligand in transition metal catalysis and supramolecular chemistry. The electron-withdrawing nitrile group enhances its binding affinity for metal centers, while the bipyridine framework offers stability and tunability in complex formation. Its rigid aromatic system and functional group reactivity also make it useful in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) or photovoltaic components. The compound's well-defined geometry and electronic properties facilitate precise molecular design in both academic and industrial research applications.

2,4'-bipyridine-5-carbonitrile structure

834881-86-6 structure

Product Name:2,4'-bipyridine-5-carbonitrile

CAS No:834881-86-6

MF:C₁₁H₇N₃

MW:181.193381547928

MDL:MFCD15475304

CID:670842

PubChem ID:11355854

Update Time:2025-05-21

2,4'-bipyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- [2,4'-Bipyridine]-5-carbonitrile
- 6-pyridin-4-ylpyridine-3-carbonitrile
- SCHEMBL5145719
- AKOS022706466
- DTXSID30463306
- YRHQQFYBLAUBDL-UHFFFAOYSA-N
- 6-(pyridin-4-yl)pyridine-3-carbonitrile
- F2167-2463
- 834881-86-6
- 5-cyano-2,4'-bipyridine
- EN300-239909
- 2,4'-bipyridine-5-carbonitrile
- MDL： MFCD15475304
- Inchi： 1S/C11H7N3/c12-7-9-1-2-11(14-8-9)10-3-5-13-6-4-10/h1-6,8H
- InChI Key： YRHQQFYBLAUBDL-UHFFFAOYSA-N
- SMILES： N1C=C(C#N)C=CC=1C1C=CN=CC=1

Computed Properties

Exact Mass: 181.063997236g/mol
Monoisotopic Mass: 181.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 49.6Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Boiling Point: 347.5±32.0 °C at 760 mmHg
Flash Point: 121.3±10.3 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,4'-bipyridine-5-carbonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,4'-bipyridine-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B207941-100mg	[2,4'-Bipyridine]-5-carbonitrile	834881-86-6		100mg	$ 115.00	2022-04-02
TRC	B207941-500mg	[2,4'-Bipyridine]-5-carbonitrile	834881-86-6		500mg	$ 455.00	2022-04-02
TRC	B207941-1g	[2,4'-Bipyridine]-5-carbonitrile	834881-86-6		1g	$ 680.00	2022-04-02
Enamine	EN300-239909-0.05g	6-(pyridin-4-yl)pyridine-3-carbonitrile	834881-86-6	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-239909-0.1g	6-(pyridin-4-yl)pyridine-3-carbonitrile	834881-86-6	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-239909-0.25g	6-(pyridin-4-yl)pyridine-3-carbonitrile	834881-86-6	95%	0.25g	$670.0	2024-06-19
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Enamine	EN300-239909-1.0g	6-(pyridin-4-yl)pyridine-3-carbonitrile	834881-86-6	95%	1.0g	$728.0	2024-06-19
Enamine	EN300-239909-2.5g	6-(pyridin-4-yl)pyridine-3-carbonitrile	834881-86-6	95%	2.5g	$1428.0	2024-06-19
Enamine	EN300-239909-5.0g	6-(pyridin-4-yl)pyridine-3-carbonitrile	834881-86-6	95%	5.0g	$2110.0	2024-06-19